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Compound of Interest

Compound Name: 3-Aminocrotonic acid

Cat. No.: B3060992

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2)-3-aminobut-2-enoic acid, a vinylogous amino acid, presents a unique structural motif with
potential applications in medicinal chemistry and materials science. This technical guide
provides a comprehensive overview of its core properties, including physicochemical
characteristics, and discusses the biological significance of related aminobutenoic acid
derivatives. Due to the limited availability of experimental data for this specific isomer, this
document combines reported data, predicted values, and contextual information from
analogous compounds to offer a thorough resource for researchers.

Physicochemical Properties

The fundamental physicochemical properties of (Z)-3-aminobut-2-enoic acid are summarized
below. It is important to note that several of these values are predicted through computational
models due to a lack of extensive experimental validation in the available literature.

Table 1: Physicochemical Data for (Z)-3-Aminobut-2-enoic Acid
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Property Value Source

Molecular Formula CaH7NO2 [1112]

Molecular Weight 101.10 g/mol [1][2]

CAS Number 21112-45-8 [1][2]

Appearance Not Reported

Metting Point 70-71 °C (Predicted, in 2]
Methanol)

Boiling Point 232.7 £ 23.0 °C (Predicted) [2]

Density 1.171 + 0.06 g/cm3 (Predicted) [2]

pKa Not Experimentally Determined

Solubility Not Experimentally Determined

LogP Not Experimentally Determined

Synthesis and Experimental Protocols

A detailed, experimentally validated protocol for the specific synthesis of (Z2)-3-aminobut-2-
enoic acid is not readily available in the public domain. However, a plausible synthetic route
can be conceptualized based on general organic chemistry principles. One potential approach
involves the condensation of ethyl acetoacetate with an ammonia source, followed by
hydrolysis of the resulting ester.

Below is a generalized workflow for a potential synthesis:
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Hypothetical Synthesis Workflow for (Z)-3-Aminobut-2-enoic Acid

Step 1: Condensation Step 2: Hydrolysis Step 3: Purification
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Caption: Hypothetical synthesis workflow for (Z)-3-aminobut-2-enoic acid.

Experimental Considerations:

e Reaction Conditions: The condensation reaction would likely require a suitable solvent and
potentially a catalyst to drive the formation of the enamine. The subsequent hydrolysis would
need to be carefully controlled to avoid side reactions.

o Stereoselectivity: Achieving high stereoselectivity for the (Z)-isomer may require specific
reaction conditions or the use of stereodirecting catalysts.

« Purification: Purification of the final product would likely involve techniques such as
recrystallization or column chromatography to isolate the desired compound from starting
materials, byproducts, and any (E)-isomer that may have formed.

Spectroscopic Data

Experimentally obtained spectroscopic data for (Z)-3-aminobut-2-enoic acid is not currently
available in public databases. Researchers interested in this molecule would need to perform
their own spectroscopic analysis (NMR, IR, Mass Spectrometry) to confirm its structure and
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purity. For reference, commercial suppliers of the related compound, Methyl (Z)-3-aminobut-2-
enoate, may offer spectroscopic data for their products.[3][4]

Biological Activity and Signaling Pathways

Direct studies on the biological activity and associated signaling pathways of (Z)-3-aminobut-2-
enoic acid are not reported in the available literature. However, the broader class of
aminobutenoic acid derivatives has been investigated for various biological effects. For
instance, certain derivatives of 2-aminothiophenes, which share some structural similarities,
have been explored as allosteric enhancers of the A1 adenosine receptor.[5] Additionally, other
modified amino acid structures have been investigated for their potential as anticancer and
anti-inflammatory agents.[6][7][8]

It is important to emphasize that these activities are reported for related but distinct molecular
scaffolds. Any investigation into the biological effects of (Z)-3-aminobut-2-enoic acid would
require dedicated experimental evaluation.

A generalized workflow for screening the biological activity of a novel compound like (2)-3-
aminobut-2-enoic acid is depicted below.
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General Workflow for Biological Activity Screening

Compound Synthesis & Purification
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Caption: General workflow for the biological screening of a novel chemical entity.

Conclusion

(2)-3-aminobut-2-enoic acid is a molecule of interest with a foundation of predicted
physicochemical properties. However, a significant gap exists in the experimental validation of
these properties and in the exploration of its potential biological activities. This guide serves as
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a foundational resource, summarizing the available information and highlighting the areas
where further research is required. The provided hypothetical synthesis and screening
workflows offer a roadmap for researchers aiming to investigate this compound in greater
detail. Future studies are essential to unlock the full potential of (Z)-3-aminobut-2-enoic acid in
drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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